Cas no 25688-27-1 (1-(4-nitrophenyl)-1H-Indole)
1-(4-nitrophenyl)-1H-Indole structure
Product Name:1-(4-nitrophenyl)-1H-Indole
CAS No:25688-27-1
MF:C14H10N2O2
MW:238.241403102875
CID:1109908
PubChem ID:715956
Update Time:2025-04-20
1-(4-nitrophenyl)-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-nitrophenyl)-1H-Indole
- AB00073821-01
- CCG-53031
- SCHEMBL5659240
- 1H-Indole, 1-(4-nitrophenyl)-
- 25688-27-1
- SR-01000422960-1
- AB00073821-04
- NCGC00321514-01
- AKOS000546993
- 1-(4-nitrophenyl)indole
- Oprea1_807588
- Cambridge id 5107544
- Oprea1_353806
- HS-5188
- SR-01000422960-2
- CHEBI:228599
- MUSHEWBPWSITAT-UHFFFAOYSA-N
- SR-01000422960
-
- Inchi: 1S/C14H10N2O2/c17-16(18)13-7-5-12(6-8-13)15-10-9-11-3-1-2-4-14(11)15/h1-10H
- InChI Key: MUSHEWBPWSITAT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)N1C=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 238.0743
- Monoisotopic Mass: 238.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- PSA: 48.07
1-(4-nitrophenyl)-1H-Indole Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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